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Compound of Interest

Compound Name: Deoxyfrenolicin

Cat. No.: B167470 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental protection. This document provides a comprehensive, step-by-step guide to the

safe disposal of Deoxyfrenolicin, a quinone antibiotic. While a specific Safety Data Sheet

(SDS) for Deoxyfrenolicin is not readily available, this guide is based on its known chemical

properties and data from analogous compounds with similar hazard profiles.

Chemical and Physical Properties
A summary of the known quantitative data for Deoxyfrenolicin is presented below. This

information is crucial for understanding its behavior and potential interactions.

Property Value Source

Molecular Formula C18H18O6 PubChem

Molecular Weight 330.3 g/mol PubChem[1]

XLogP3 2.2 PubChem[1]

Exact Mass 330.11033829 Da PubChem[1]
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Based on the hazard classifications of similar compounds, Deoxyfrenolicin should be handled

as a hazardous substance. The primary hazards are expected to be:

Harmful if swallowed.

Causes skin irritation.

Causes serious eye irritation.

May cause respiratory irritation.

Suspected of damaging fertility or the unborn child.

Harmful to aquatic life with long-lasting effects.

Therefore, strict adherence to safety protocols is mandatory when handling this compound.

Personal Protective Equipment (PPE)
All personnel handling Deoxyfrenolicin must wear the following PPE:

Protective gloves: Nitrile or other chemically resistant gloves are recommended.

Protective clothing: A lab coat or other protective garments to prevent skin contact.

Eye protection: Safety glasses with side shields or goggles.

Face protection: A face shield may be necessary for procedures with a high risk of splashing.

Respiratory protection: Use in a well-ventilated area, preferably a chemical fume hood. If

dust is generated, a respirator may be required.

Step-by-Step Disposal Protocol
The following protocol outlines the necessary steps for the safe disposal of Deoxyfrenolicin
waste. This procedure is designed to minimize exposure to laboratory personnel and prevent

environmental contamination.

1. Waste Segregation and Collection:
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Solid Waste:

Collect all solid Deoxyfrenolicin waste, including contaminated consumables (e.g., weigh

boats, filter paper, gloves), in a designated, clearly labeled, and sealed hazardous waste

container.

The container should be made of a material compatible with the chemical.

Liquid Waste:

Collect all liquid waste containing Deoxyfrenolicin in a dedicated, sealed, and clearly

labeled hazardous waste container.

Do not mix with other solvent waste streams unless explicitly permitted by your institution's

environmental health and safety (EHS) office.

Sharps Waste:

Any sharps (e.g., needles, Pasteur pipettes) contaminated with Deoxyfrenolicin must be

disposed of in a designated sharps container for hazardous chemical waste.

2. Decontamination of Work Surfaces and Equipment:

All surfaces and non-disposable equipment that have come into contact with

Deoxyfrenolicin must be thoroughly decontaminated.

Use a suitable solvent (e.g., ethanol, isopropanol) to wipe down surfaces, followed by a

cleaning agent.

Collect all decontamination materials (e.g., wipes, paper towels) and dispose of them as

solid hazardous waste.

3. Labeling of Waste Containers:

All waste containers must be clearly and accurately labeled with the following information:

"Hazardous Waste"
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The full chemical name: "Deoxyfrenolicin"

The specific hazards (e.g., "Toxic," "Irritant," "Environmental Hazard")

The date of accumulation.

The name of the principal investigator or research group.

4. Storage of Hazardous Waste:

Store hazardous waste containers in a designated, secure, and well-ventilated secondary

containment area.

The storage area should be away from general laboratory traffic and incompatible materials.

Follow your institution's guidelines for the maximum allowable accumulation time for

hazardous waste.

5. Final Disposal:

Arrange for the pickup and disposal of the hazardous waste through your institution's EHS

office or a licensed hazardous waste disposal contractor.

Never dispose of Deoxyfrenolicin down the drain or in the regular trash.[2][3] This is critical

to prevent contamination of water systems and harm to aquatic life.[2][3]

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of

Deoxyfrenolicin.
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Caption: Workflow for the safe disposal of Deoxyfrenolicin waste.

By adhering to these procedures, laboratory personnel can ensure the safe handling and

disposal of Deoxyfrenolicin, thereby protecting themselves, their colleagues, and the

environment. Always consult your institution's specific safety and disposal guidelines.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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